Cas no 1448051-65-7 (6-bromo-4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,2-dihydroquinolin-2-one)

• Product Name: 6-bromo-4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,2-dihydroquinolin-2-one
• CAS No: 1448051-65-7
• MF: C₂₀H₁₇BrClN₃O₂
• MW: 446.72488284111
• CID: 5984545
• PubChem ID: 71802807
• Update Time: 2025-05-22

6-bromo-4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,2-dihydroquinolin-2-one
• 6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)quinolin-2(1H)-one
• 6-BROMO-4-[4-(3-CHLOROPHENYL)PIPERAZINE-1-CARBONYL]-1H-QUINOLIN-2-ONE
• 1448051-65-7
• F6411-4569
• AKOS024554526

• Inchi： 1S/C20H17BrClN3O2/c21-13-4-5-18-16(10-13)17(12-19(26)23-18)20(27)25-8-6-24(7-9-25)15-3-1-2-14(22)11-15/h1-5,10-12H,6-9H2,(H,23,26)
• InChI Key： UZAHRMUBYOCMTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CC(N2)=O)C(N1CCN(C2C=CC=C(C=2)Cl)CC1)=O

Computed Properties

• Exact Mass: 445.01927g/mol
• Monoisotopic Mass: 445.01927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Additional information on 6-bromo-4-4-(3-chlorophenyl)piperazine-1-carbonyl-1,2-dihydroquinolin-2-one

Comprehensive Overview of 6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,2-dihydroquinolin-2-one (CAS No. 1448051-65-7)

6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,2-dihydroquinolin-2-one (CAS No. 1448051-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a quinolin-2-one core with a piperazine moiety and halogen substituents (bromo and chloro groups), making it a valuable intermediate for drug discovery and material science applications.

The compound's molecular formula and structural complexity contribute to its diverse reactivity, enabling its use in the synthesis of biologically active molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or GPCR modulator, given the prevalence of similar structures in FDA-approved drugs. The presence of both electron-withdrawing and electron-donating groups allows for versatile chemical modifications.

In recent years, the demand for heterocyclic building blocks like 6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,2-dihydroquinolin-2-one has surged due to their importance in medicinal chemistry. Pharmaceutical companies frequently search for such high-value intermediates to accelerate their drug development pipelines. The compound's CAS No. 1448051-65-7 serves as a critical identifier in patent literature and regulatory documentation.

From a synthetic chemistry perspective, this compound offers multiple functionalization sites: the bromine atom at position 6 allows for cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the carbonyl group and piperazine nitrogen provide handles for further derivatization. Such flexibility makes it a privileged structure in library synthesis for high-throughput screening.

The global market for pharmaceutical intermediates continues to expand, with 6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,2-dihydroquinolin-2-one occupying a niche but growing segment. Suppliers often highlight its high purity grade (>98%) and custom synthesis capabilities to meet researcher needs. Stability studies suggest proper storage under inert atmosphere at low temperatures maximizes shelf life.

Analytical characterization of this compound typically involves HPLC, NMR (1H and 13C), and mass spectrometry to confirm identity and purity. The UV-Vis absorption profile shows characteristic peaks that aid in reaction monitoring. Computational chemistry studies predict favorable drug-like properties including moderate lipophilicity and acceptable molecular weight for lead optimization.

Environmental and safety assessments indicate standard precautions for handling organic compounds apply to this material. While not classified as hazardous under current regulations, researchers should employ proper ventilation and personal protective equipment during manipulation. The compound's biodegradability and ecotoxicity profiles remain areas of ongoing investigation.

Future research directions may explore this scaffold's utility in targeted therapies, particularly in central nervous system disorders given the piperazine component's prevalence in neuroactive drugs. The quinolinone core also shows promise for anticancer applications, with several analogs in clinical trials. Patent analysis reveals growing interest in this structural class across major pharmaceutical markets.

For purchasers seeking CAS 1448051-65-7, key considerations include supplier reliability, batch-to-batch consistency, and technical support. Many manufacturers now provide detailed certificates of analysis and structure-activity relationship data to facilitate research applications. Custom isotope-labeled versions (e.g., 13C or 15N) are increasingly available for metabolic studies.

The synthesis of 6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,2-dihydroquinolin-2-one typically involves multi-step organic transformations starting from commercially available quinoline derivatives. Recent process optimization efforts have focused on green chemistry principles, reducing solvent waste and improving atom economy. These advancements align with the pharmaceutical industry's push toward sustainable manufacturing practices.

In analytical method development, this compound serves as a useful reference standard for validating chromatographic systems. Its distinct chromatographic behavior helps establish separation protocols for complex reaction mixtures. Quality control laboratories often include it in their method transfer protocols due to its intermediate polarity.

Academic and industrial researchers frequently inquire about the structure-activity relationships of 6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,2-dihydroquinolin-2-one derivatives. Published studies suggest that modifications at the piperazine nitrogen or quinolinone position 3 significantly influence biological activity. These findings drive continued exploration of this molecular framework in drug discovery programs.

The compound's intellectual property landscape shows active patent filings across multiple jurisdictions, primarily covering composition of matter and therapeutic uses. Freedom-to-operate analyses are recommended before commercial development of derivatives. Several generic pharmaceutical companies have expressed interest in this chemical space as relevant patents approach expiration.

From a regulatory standpoint, 6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,2-dihydroquinolin-2-one falls under standard research chemical classifications in most markets. Proper material safety data sheets (MSDS) should accompany all shipments, detailing handling precautions and first aid measures. International shipping requires compliance with IATA regulations for organic solids.

Emerging applications in material science have identified this compound as a potential precursor for organic electronic materials. The conjugated quinolinone system combined with electron-rich piperazine may enable development of novel semiconducting polymers or light-emitting materials. This interdisciplinary potential increases its value across multiple research sectors.

For laboratory use, researchers recommend preparing fresh solutions in aprotic solvents like DMSO or DMF to prevent degradation. The compound exhibits satisfactory stability in these solvents for typical biological assays (24-48 hours). Long-term storage as a solid at -20°C under argon atmosphere maintains optimal purity.

In conclusion, 6-bromo-4-(4-(3-chlorophenyl)piperazine-1-carbonyl)-1,2-dihydroquinolin-2-one (CAS No. 1448051-65-7) represents a versatile chemical building block with significant potential across pharmaceutical and materials research. Its unique structural features continue to inspire innovative applications in drug discovery and functional materials development, ensuring sustained scientific and commercial interest in this valuable compound.